Cas no 138043-83-1 (6H-1,4-Dioxino[2,3-f]indole-7-carboxylic acid,2,3-dihydro-8-(3,4,5-trimethoxyphenyl)-, methyl ester)

• Product name: 6H-1,4-Dioxino[2,3-f]indole-7-carboxylic acid,2,3-dihydro-8-(3,4,5-trimethoxyphenyl)-, methyl ester
• CAS No: 138043-83-1
• MF: C₂₁H₂₁NO₇
• MW: 399.393946409225
• CID: 1249108

6H-1,4-Dioxino[2,3-f]indole-7-carboxylic acid,2,3-dihydro-8-(3,4,5-trimethoxyphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 6H-1,4-Dioxino[2,3-f]indole-7-carboxylic acid,2,3-dihydro-8-(3,4,5-trimethoxyphenyl)-, methyl ester
• 6H-1,4-Dioxino[2,3-f]indole-7-carboxylic acid, 2,3-dihydro-8-(3,4,5-trimethoxyphenyl)-, methyl ester

• Inchi： 1S/C21H21NO7/c1-24-16-7-11(8-17(25-2)20(16)26-3)18-12-9-14-15(29-6-5-28-14)10-13(12)22-19(18)21(23)27-4/h7-10,22H,5-6H2,1-4H3
• InChI Key： NYWMWOXHBMGMGG-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C3OCCOC3=C2)C(C2=CC(OC)=C(OC)C(OC)=C2)=C1C(OC)=O

Computed Properties

• Exact Mass: 399.13183

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Boiling Point: 584.2±50.0 °C(Predicted)
• PSA: 88.24
• pka: 14.38±0.20(Predicted)